Cas no 2172118-67-9 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidoacetic acid)
2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidoacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidoacetic acid
- EN300-1489412
- 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-propylpentanamido]acetic acid
- 2172118-67-9
-
- Inchi: 1S/C26H32N2O5/c1-4-15-28(16-24(30)31)23(29)13-14-26(2,3)27-25(32)33-17-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,22H,4,13-17H2,1-3H3,(H,27,32)(H,30,31)
- InChI Key: MRVYUULDVSRIFF-UHFFFAOYSA-N
- SMILES: O(C(NC(C)(C)CCC(N(CC(=O)O)CCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 452.23112213g/mol
- Monoisotopic Mass: 452.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 11
- Complexity: 672
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 95.9Ų
2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidoacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1489412-1.0g |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-propylpentanamido]acetic acid |
2172118-67-9 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1489412-50mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-propylpentanamido]acetic acid |
2172118-67-9 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1489412-100mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-propylpentanamido]acetic acid |
2172118-67-9 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1489412-250mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-propylpentanamido]acetic acid |
2172118-67-9 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1489412-500mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-propylpentanamido]acetic acid |
2172118-67-9 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1489412-1000mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-propylpentanamido]acetic acid |
2172118-67-9 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1489412-2500mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-propylpentanamido]acetic acid |
2172118-67-9 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1489412-5000mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-propylpentanamido]acetic acid |
2172118-67-9 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1489412-10000mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methyl-N-propylpentanamido]acetic acid |
2172118-67-9 | 10000mg |
$14487.0 | 2023-09-28 |
2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidoacetic acid Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidoacetic acid
Introduction to 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidoacetic Acid (CAS No. 2172118-67-9)
2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidoacetic acid, identified by its CAS number 2172118-67-9, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule, featuring a complex structure with multiple functional groups, exhibits potential applications in medicinal chemistry and drug discovery. Its unique chemical properties make it a subject of interest for researchers exploring novel therapeutic agents.
The compound’s structure incorporates a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis and protein modification. The Fmoc moiety provides stability and facilitates controlled reactions, making it invaluable in the synthesis of biologically active peptides and proteins. Additionally, the presence of an amino group and an acetic acid moiety suggests possible roles in enzyme inhibition and receptor binding, areas critical for developing new drugs.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with biological targets more effectively. Studies indicate that molecules with similar structural motifs may interact with enzymes and receptors involved in metabolic pathways, inflammation, and cancer progression. The 9H-fluoren-9-yl substituent, in particular, has been shown to enhance binding affinity in certain drug candidates due to its rigid aromatic structure, which can stabilize interactions with biological targets.
In the context of drug discovery, the 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidoacetic acid derivative represents a promising scaffold for further derivatization. Researchers are investigating its potential as a lead compound for small-molecule drugs targeting neurological disorders, where precise molecular interactions are crucial. The compound’s ability to modulate enzyme activity or receptor binding could lead to the development of novel therapeutic strategies.
The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and automated purification methods, are employed to achieve the desired product quality. These methods align with modern pharmaceutical manufacturing standards, ensuring that the final product meets rigorous analytical requirements.
From a pharmacological perspective, the fluorenylmethoxycarbonyl group not only serves as a synthetic handle but also influences the pharmacokinetic properties of the molecule. Studies on related compounds suggest that Fmoc-modified molecules may exhibit improved solubility and bioavailability when properly designed. This aspect is particularly relevant for developing oral formulations or injectable therapies.
Current research is also exploring the role of this compound in combination therapies. By pairing it with other bioactive molecules, researchers aim to enhance therapeutic efficacy while minimizing side effects. The structural diversity offered by compounds like 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidoacetic acid (CAS No. 2172118-67-9) allows for tailored modifications that can optimize drug-target interactions.
The chemical library containing this compound is being screened using high-throughput screening (HTS) technologies to identify potential hits for further optimization. Such libraries are essential tools in modern drug discovery pipelines, enabling rapid assessment of large numbers of compounds for biological activity. The results from these screenings provide valuable data for designing next-generation drug candidates.
Regulatory considerations play a significant role in the development of new pharmaceuticals. Ensuring compliance with guidelines set by agencies such as the FDA and EMA is critical for bringing new drugs to market safely and efficiently. The synthetic pathways used to produce 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidoacetic acid (CAS No. 2172118-67-9) must be well-documented and validated to meet these regulatory standards.
In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidoacetic acid represents a fascinating compound with potential applications in pharmaceutical research. Its unique structural features and functional groups make it a valuable tool for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one will remain at the forefront of medicinal chemistry innovation.
2172118-67-9 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methyl-N-propylpentanamidoacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)